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Compound of Interest

Compound Name: GSK143

Cat. No.: B612048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of GSK143, a potent and selective spleen tyrosine kinase (SYK)

inhibitor. Adherence to these guidelines is critical to ensure personnel safety and maintain a

secure laboratory environment.

Understanding the Compound: GSK143 Profile
GSK143 is an orally active and highly selective inhibitor of spleen tyrosine kinase (SYK).[1][2]

As a potent kinase inhibitor, it should be handled as a hazardous substance.[3] Primary routes

of occupational exposure include inhalation of powder, skin contact, and accidental ingestion.

[3]

Property Value Source

Molecular Weight 415.32

Formula C₁₇H₂₂N₆O₂·2HCl

Appearance White to beige powder

Solubility
Soluble to 100 mM in water

and DMSO

Storage Store at -20°C
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Personal Protective Equipment (PPE) Protocol
A comprehensive PPE protocol is mandatory for all personnel handling GSK143 in solid or

solution form. The following table outlines the minimum required PPE.

Protection Type Specification Rationale

Eye & Face

ANSI Z87.1-compliant safety

goggles with a full face shield

worn over them.

Protects against splashes and

aerosolized particles.

Hand

Double-gloving with nitrile

gloves. The outer glove should

have a long cuff.

Nitrile gloves offer resistance

to a range of chemicals.

Double-gloving minimizes the

risk of exposure from tears or

punctures.

Respiratory
NIOSH-approved N95 or

higher-rated respirator.

Required when handling the

solid compound outside of a

certified containment system

(e.g., fume hood) to prevent

inhalation.[3]

Body
Disposable gown with shoe

and hair covers.

Prevents contamination of

personal clothing and the

laboratory environment.[3]

Step-by-Step Handling and Preparation Workflow
The following workflow is designed to minimize exposure and ensure accurate preparation of

GSK143 solutions. All handling of the solid compound must be performed in a certified

chemical fume hood or biological safety cabinet.
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Preparation

Storage

Disposal

Don appropriate PPE

Prepare handling area in a fume hood

Dispose of solid waste in a labeled hazardous waste container

Weigh GSK143 solid

Dissolve in appropriate solvent (e.g., DMSO)

Contaminated weigh paper, tips

Store stock solution at -20°C or -80°C

Dispose of liquid waste in a labeled hazardous liquid waste container

Contaminated solvents

Dispose of sharps in a designated hazardous sharps container

Expired/unused solution

Click to download full resolution via product page

Procedural workflow for the safe handling and preparation of GSK143.

GSK143 Mechanism of Action: SYK Signaling
Pathway
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GSK143 is a potent inhibitor of Spleen Tyrosine Kinase (SYK). SYK is a non-receptor tyrosine

kinase that plays a crucial role in the signaling pathways of various immune cells.[2][4] Upon

activation, SYK initiates a cascade of downstream signaling events that are involved in

inflammation and cell proliferation.[2]

Cell Surface Receptor Activation SYK Activation

Downstream Signaling

Cellular Response

Immune Receptor (e.g., BCR, FcR)

SYK

Recruitment & Phosphorylation

PLCγ MAPK Pathway

GSK143

Inhibition

PKC

NF-κB Pathway

Inflammation, Proliferation, Survival

Click to download full resolution via product page

Simplified SYK signaling pathway and the inhibitory action of GSK143.
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Disposal Plan
All materials that have come into contact with GSK143 are considered hazardous waste and

must be disposed of according to institutional and local regulations.[3]

Waste Type Disposal Container Disposal Method

Solid Hazardous Waste

Yellow chemotherapy waste

bin or other designated,

sealed, and labeled hazardous

waste container.[3]

High-temperature incineration

by a certified hazardous waste

management company.[3]

Liquid Hazardous Waste
Labeled, leak-proof hazardous

liquid waste container.[3]

Incineration by a certified

hazardous waste management

company. DO NOT pour down

the drain.[3]

Sharps Hazardous Waste

Puncture-proof, labeled sharps

container designated for

hazardous waste.[3]

Autoclaving followed by

incineration or as per

institutional protocol for

hazardous sharps.[3]

Emergency Procedures:

Spill: In the event of a small spill within a chemical fume hood, trained personnel wearing

appropriate PPE can clean the spill.[5] Carefully collect the material with absorbent pads and

place it in a sealed, labeled hazardous waste container.[5] For larger spills or spills outside of

a containment system, evacuate the area and contact the institution's environmental health

and safety office.

Exposure: In case of skin or eye contact, immediately flush the affected area with copious

amounts of water for at least 15 minutes and seek medical attention. If inhaled, move to

fresh air and seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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